Cas no 873773-45-6 (Guanidine, N,N-dibutyl-, sulfate (2:1))

• Product Name: Guanidine, N,N-dibutyl-, sulfate (2:1)
• CAS No: 873773-45-6
• MF: C₁₈H₄₄N₆O₄S
• MW: 440.644762992859
• CID: 1884227
• PubChem ID: 71413045
• Update Time: 2025-04-21

Guanidine, N,N-dibutyl-, sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• Guanidine, N,N-dibutyl-, sulfate (2:1)
• 1,1-dibutylguanidine,sulfuric acid
• DTXSID70832577
• Sulfuric acid--N,N-dibutylguanidine (1/2)
• 873773-45-6

• Inchi： 1S/2C9H21N3.H2O4S/c2*1-3-5-7-12(9(10)11)8-6-4-2;1-5(2,3)4/h2*3-8H2,1-2H3,(H3,10,11);(H2,1,2,3,4)
• InChI Key： OZWUPLRJDCEGCX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(C(=N)N)(CCCC)CCCC.N(C(=N)N)(CCCC)CCCC

Computed Properties

• Exact Mass: 440.31447508Da
• Monoisotopic Mass: 440.31447508Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 196
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189Ų